Cas no 1806916-60-8 (5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1806916-60-8
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4866866
• Update Time: 2025-05-23

5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H5BrClF2NO/c9-5-2-13-6(1-10)4(3-14)7(5)8(11)12/h2-3,8H,1H2
• InChI Key： NWKCNMKQQSLXPS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CCl)C(C=O)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde

5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde

5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No: 1806916-60-8) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential applications in drug design, agrochemicals, and advanced materials. The molecule features a pyridine ring substituted with bromine, a chloromethyl group, a difluoromethyl group, and an aldehyde functional group, making it a versatile platform for further chemical modifications and functionalization.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates various chemical reactions. The bromine substituent at the 5-position introduces electron-withdrawing effects, which can influence the reactivity of the molecule in synthetic transformations. The chloromethyl group at the 2-position adds a layer of complexity by introducing a chlorinated alkyl chain, which can participate in nucleophilic substitutions or serve as a leaving group under specific reaction conditions. Similarly, the difluoromethyl group at the 4-position introduces fluorine atoms, which are known for their unique electronic properties and ability to modulate molecular interactions.

The aldehyde functional group at the 3-position is particularly significant as it enables the molecule to undergo condensation reactions, such as the formation of imines or enones, which are critical steps in organic synthesis. This feature makes 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde a valuable intermediate in the construction of bioactive molecules and complex heterocyclic systems.

Recent studies have highlighted the potential of this compound in drug discovery efforts targeting various therapeutic areas. For instance, researchers have explored its role as a building block for designing inhibitors of kinase enzymes, which are implicated in cancer progression. The combination of electron-withdrawing groups on the pyridine ring enhances the molecule's ability to bind to protein targets through hydrogen bonding and hydrophobic interactions. Additionally, its fluorinated substituents contribute to improved pharmacokinetic properties, such as enhanced bioavailability and stability.

In the context of materials science, this compound has been investigated for its potential applications in organic electronics. The pyridine ring's conjugated system allows for efficient charge transport properties, while the halogenated substituents can modulate the molecule's electronic characteristics. Recent research has demonstrated its use as a precursor for synthesizing novel π-conjugated polymers with applications in light-emitting diodes (LEDs) and photovoltaic devices.

The synthesis of 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde involves a multi-step process that typically begins with the preparation of an aldehyde-substituted pyridine derivative. Subsequent halogenation and substitution reactions are employed to introduce the bromine, chloromethyl, and difluoromethyl groups at specific positions on the ring. These steps require precise control over reaction conditions to ensure high yields and selectivity.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These methods provide insights into its molecular structure, purity, and stability under different conditions.

In terms of safety considerations, while this compound is not classified as a hazardous material under standard definitions, it should be handled with care due to its chemical reactivity. Proper personal protective equipment (PPE) should be used during synthesis and handling to minimize exposure risks.

Looking ahead, ongoing research continues to explore new avenues for leveraging 5-Bromo-2-(chloromethyl)-4-(difluoromethyl)pyridine-3-carboxaldehyde in both therapeutic and materials-based applications. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery pipelines and advanced material development.